2-(5-nitro-1H-indol-3-yl)ethanamine

• IUPAC Name: 2-(5-nitro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C10H11N3O2/c11-4-3-7-6-12-10-2-1-8(13(14)15)5-9(7)10/h1-2,5-6,12H,3-4,11H2
• InChI Key: GPZRBKWRRKBOAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=CN2)CCN
• Molecular Formula: C10H11N3O2
• DSSTOX Substance ID: DTXSID20204301
• Molecular Weight: 205.21 g/mol
• CAS RN: 55747-72-3

Description

“2-(5-nitro-1H-indol-3-yl)ethanamine” is a chemical compound with the linear formula C10H12ClN3O2. It has a molecular weight of 241.679. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H11N3O2/c11-4-3-7-6-12-10-2-1-8 (13 (14)15)5-9 (7)10/h1-2,5-6,12H,3-4,11H2.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 136-138 degrees Celsius.

Scientific Research Applications

Application in Medicinal Chemistry

Indole derivatives, including “2-(5-nitro-1H-indol-3-yl)ethanamine”, are significant in the field of medicinal chemistry. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Application in Synthesis of Alkaloids

Indoles are a significant heterocyclic system in natural products and drugs. They are a prevalent moiety present in selected alkaloids. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Biological Potential of Indole Derivatives

Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. This has created interest among researchers to synthesize a variety of indole derivatives.

Application in Multicomponent Reactions

Indoles are frequently used in the synthesis of various organic compounds. The last decade has witnessed considerable activity towards the synthesis of indole derivatives due to the possibilities for the design of polycyclic structures by incorporating multiple fused heterocyclic scaffolds. This is an attempt to achieve promising new heterocycles with chemical and biomedical relevance.

Antiviral Activity

6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents. In all tested compounds, compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A.

Antimalarial Activity

Derivatives N-(2-(5-methoxy-1H-indol-3-yl)ethyl)butyramide, N-(2-(5-methoxy-1H-indol-3-yl)ethyl)hexanamide, and N-(2-(5-methoxy-1H-indol-3-yl)ethyl)-2-phenylacetamide were active at low concentration against the Plasmodium falciparum.

Anticancer Activity

Indole derivatives have shown potential as anticancer agents. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents. Among the tested compounds, compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A.

Antimicrobial Activity

Indole derivatives also exhibit antimicrobial activity. 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole were prepared and investigated in vitro for antiviral activity against a broad range of ribonucleic acid (RNA) and deoxyribonucleic acid (DNA) viruses.

Synthesis of Heterocyclic Compounds

Indoles are frequently used in the synthesis of various heterocyclic compounds. They are important in the design of polycyclic structures by incorporating multiple fused heterocyclic scaffolds.

Application in Multicomponent Reactions

A one-pot three-component reaction of indole-3-aldehyde derivatives, ethyl cyanoacetate, and guanidine hydrochloride under different conditions, including microwave irradiation, grindstone technology, and reflux, was developed to afford 2-amino-5-cyano-4-[(2-aryl)-1H-indol-3-yl]-6-hydroxypyrimidines.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. It has hazard statements H302, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dissolve (5-nitro-1H-indol-3-yl)-acetonitrile (9 g, 44.7 mmol) in 250 mL dry THF and treat with 90 mL 1 M BH3 in TBF at ambient temperature. Stir overnight and quench the reaction cautiously by the dropwise addition of 10 mL water. Concentrate to dryness under vacuum and partition the residue between 5 N HCl and EtOAc. Extract the aqueous layer with EtOAc and combine with the original EtOAc layer. Treat the aqueous layer with 5 N NaOH and extract 3 times with 10% MeOH in EtOAc. Purify by flushing the extracts through a pad of 100 g SCX ion exchange resin, rinsing with 2 liters of MeOH which was discarded, and then eluting with the 2 M NH3 in MeOH and concentrating to give the title compound as a dark solid: ISMS 206 (M+1); Analysis for C20H18F6N2O2 0.3H2O 0.1C7H8: calcd: C, 57.34; H, 5.74; N, 19.29; found: C, 57.30; H, 5.38; N, 19.08; 1H NMR (DMSO-d6) 11.9–11.2 (bs, 1H), 8.50–8.49 (d, 1H), 7.95–7.92 (m, 1H), 7.47–7.45 (m, 1H), 7.38 (s, 1H), 2.79 (s, 4H), 2.2–1.3 (bs, 2H).

Citations

Synthesis of Rizatriptan Analogues via the Fischer Indole Synthesis in the Presence of Sustainable Natural Deep Eutectic Solvents and Catalyst

I Raya, US Altimari, BG Alami, S Srikanth, MA Gatea… - 2023 - researchsquare.com

In this research, a facile and efficient protocol for the synthesis of rizatriptan analogues using natural deep eutectic solvents as an inexpensive, easily available, and environmentally …

Number of citations: 2 www.researchsquare.com

Detection of new biased agonists for the serotonin 5-HT2A receptor: modeling and experimental validation

M Martí-Solano, A Iglesias, G de Fabritiis, F Sanz… - Molecular …, 2015 - ASPET

Detection of biased agonists for the serotonin 5-HT 2A receptor can guide the discovery of safer and more efficient antipsychotic drugs. However, the rational design of such drugs has …

Number of citations: 36 molpharm.aspetjournals.org